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CAS No.: 6232-57-1
Cat. No.: B1329545
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Diazo Black 3BF, a monoazo dye, is a significant compound within the realm of
synthetic colorants.[1] Primarily utilized in the dyeing of hydrophobic fibers, its unique chemical
structure imparts valuable properties that are leveraged in various scientific and industrial
applications. This guide provides a comprehensive overview of its molecular characteristics,
synthesis, applications, and safety considerations, offering a foundational resource for
professionals in chemistry and materials science.

Molecular and Chemical Identity

Disperse Diazo Black 3BF is scientifically known by its IUPAC name, 4-[(4-
aminophenyl)diazenyl]-2-methoxy-5-methylaniline.[2] Its identity is well-established through
various chemical identifiers and structural representations.

Table 1: Core Molecular and Chemical Identifiers
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Identifier Value Source(s)
Molecular Formula C14H16N4O [31141[5]
Molecular Weight 256.31 g/mol [3B1141[5]
CAS Number 6232-57-1 [3][4][5]

4-[(4-aminophenyl)diazenyl]-2-
IUPAC Name K pheny) - 4 [2]
methoxy-5-methylaniline

CC1=CC(=C(C=C1N=NC2=C
SMILES 2]
C=C(C=C2)N)OC)N

Chemical Structure

The chemical structure of Disperse Diazo Black 3BF is characterized by an azo group (-N=N-)
linking a substituted aniline and a p-phenylenediamine moiety. The presence of methoxy and
methyl groups on one of the benzene rings influences its electronic properties and,
consequently, its color and reactivity.

Caption: Chemical structure of Disperse Diazo Black 3BF.

Synthesis

While a detailed, step-by-step synthesis protocol for Disperse Diazo Black 3BF is not readily
available in the public domain, a plausible synthetic route can be inferred from established
methods for preparing azo dyes. The synthesis would likely involve a diazo coupling reaction.

A key precursor in the synthesis is 2-Methoxy-5-methylaniline.[6][7] The general procedure for
such a synthesis involves two main stages: diazotization of an aromatic amine and the
subsequent coupling of the resulting diazonium salt with a suitable coupling component.

Plausible Synthetic Workflow
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Caption: Plausible synthetic workflow for Disperse Diazo Black 3BF.

Physicochemical Properties

The physical and chemical properties of Disperse Diazo Black 3BF are crucial for its
application and handling.

Table 2: Physicochemical Properties

Property Value Source(s)
Physical State Solid, Crystalline Powder [31[5]
Color Yellow to Brown [3]

Melting Point Not available [315]
Solubility Sparingly soluble in water [8]
XLogP3-AA 2.7 (2]

Applications in Research and Industry

Disperse Diazo Black 3BF is primarily a research chemical with applications in dye synthesis
and environmental testing.[9] Its nature as a disperse dye makes it suitable for coloring
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hydrophobic materials.

Dyeing of Polyester Fibers

Disperse dyes are the primary class of dyes used for coloring polyester fibers.[9] The dyeing
process typically involves high temperatures to facilitate the diffusion of the dye molecules into
the amorphous regions of the polymer.[10]

Experimental Protocol: High-Temperature Exhaustion Dyeing of Polyester

This protocol is a general method for applying disperse dyes to polyester and can be adapted
for Disperse Diazo Black 3BF.

» Dye Bath Preparation:

o

Prepare a dye bath with a liquor-to-goods ratio of 10:1.

[¢]

Add a dispersing agent (e.g., 1 g/L of a lignosulfonate-based product).

[¢]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

[e]

Create a paste of the required amount of Disperse Diazo Black 3BF (e.g., 2% on weight
of fiber) with a small amount of water before adding it to the dye bath.[11]

e Dyeing Procedure:

o

Introduce the polyester fabric into the dye bath at approximately 60°C.[11]

[¢]

Raise the temperature to 130°C at a rate of 1-2°C per minute.[11]

[¢]

Maintain the temperature at 130°C for 60 minutes to allow for dye penetration and fixation.
[11]

[¢]

Cool the dye bath to 70°C.

o After-Treatment (Reduction Clearing):

o Rinse the dyed fabric.
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o Prepare a fresh bath containing 2 g/L sodium hydrosulfite, 1 g/L sodium hydroxide, and 1
g/L of a dispersing agent.

o Treat the fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed dye from the
fiber surface.

o Rinse the fabric thoroughly and dry.

Safety and Toxicology

Disperse Diazo Black 3BF requires careful handling due to its potential health hazards.

Table 3: GHS Hazard Information

Hazard Statement Classification Source(s)

May cause an allergic skin
H317 ] [2]
reaction

H319 Causes serious eye irritation [2]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

e P272: Contaminated work clothing should not be allowed out of the workplace.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

o P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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